Cas no 256660-16-9 ((2-Ethyl-6-methylphenyl)diphenylamine)

(2-Ethyl-6-methylphenyl)diphenylamine structure
256660-16-9 structure
Product Name:(2-Ethyl-6-methylphenyl)diphenylamine
CAS No:256660-16-9
MF:C21H21N
MW:287.398145437241
CID:67274
PubChem ID:18326018
Update Time:2025-04-18

(2-Ethyl-6-methylphenyl)diphenylamine Chemical and Physical Properties

Names and Identifiers

    • (2-Ethyl-6-methylphenyl)diphenylamine
    • 2-Ethyl-6-methyl-N,N-diphenylaniline
    • 2-ethyl-6-methyltriphenylamine
    • AGN-PC-01UDKX
    • Benzenamine, 2-ethyl-6-methyl-N,N-diphenyl-
    • I14-14356
    • KB-206083
    • SureCN7686986
    • SCHEMBL7686986
    • J-509324
    • 256660-16-9
    • DTXSID80592812
    • AKOS015901894
    • 2-ethyl-6-methyl-N, N-diphenylaniline
    • Inchi: 1S/C21H21N/c1-3-18-12-10-11-17(2)21(18)22(19-13-6-4-7-14-19)20-15-8-5-9-16-20/h4-16H,3H2,1-2H3
    • InChI Key: NVJKMGLHFWGGOG-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1)(C1C=CC=CC=1)C1C(C)=CC=CC=1CC

Computed Properties

  • Exact Mass: 287.167399674g/mol
  • Monoisotopic Mass: 287.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Density: 1.065
  • Boiling Point: 406 °C at 760 mmHg
  • Flash Point: 177.9 °C

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